5-chloro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12ClN3OS2/c15-13-4-3-12(21-13)14(19)16-6-8-18-7-5-10(17-18)11-2-1-9-20-11/h1-5,7,9H,6,8H2,(H,16,19)
• InChI Key: OLWMKFUUDIADTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C=C2)CCNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H12ClN3OS2
• Molecular Weight: 337.9 g/mol
• CAS No.: 1448060-90-9

Description

5-chloro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for investigating biological mechanisms and as a potential therapeutic agent.

Scientific Research Applications

Heterocyclic Synthesis and Mechanism Studies

Compounds containing thiophene and pyrazole structures are often explored for their unique reactions and potential in synthesizing heterocyclic compounds. For example, the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, involving ANRORC rearrangement and N-formylation, provides insights into complex reaction mechanisms and pathways that could be applicable to similar structures (Ledenyova et al., 2018).

Antimicrobial and Antitumor Activities

Research has demonstrated that thiophene-based pyrazole derivatives exhibit significant biological activities. A study synthesized 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes, evaluating their anti-tumor activities against hepatocellular carcinoma cell lines, revealing promising activities for specific compounds (Gomha et al., 2016). This highlights the potential therapeutic applications of thiophene-pyrazole compounds in cancer research.

Synthesis and Structural Characterization

The synthesis and structural characterization of thiophene and pyrazole derivatives are critical for understanding their properties and potential applications. For instance, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide and its crystal structure determination provide valuable data for the development of compounds with similar backbones (Prabhuswamy et al., 2016).

Computational Applications and NLO Properties

The computational study of thiophene-pyrazole-based amide derivatives revealed insights into their electronic structure and nonlinear optical (NLO) properties. Such studies are vital for designing materials with specific optical properties for applications in photonics and optoelectronics (Kanwal et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and enzymes in the body .

Mode of Action

The compound likely interacts with its targets, leading to changes in their function. These changes could potentially alter various biochemical processes within the cell .

Biochemical Pathways

Based on its structure and similar compounds, it could potentially influence a variety of pathways, leading to downstream effects on cellular function .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound, influencing its efficacy and potential side effects .

Result of Action

Based on its structure and similar compounds, it could potentially have a variety of effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include pH, temperature, presence of other compounds, and more .